6,6-Dimethylpiperazin-2-one

• IUPAC Name: 6,6-dimethylpiperazin-2-one
• InChI: InChI=1S/C6H12N2O/c1-6(2)4-7-3-5(9)8-6/h7H,3-4H2,1-2H3,(H,8,9)
• InChI Key: JQSRSLNOFGCYKF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCC(=O)N1)C
• Molecular Formula: C6H12N2O
• Molecular Weight: 128.17 g/mol
• CAS No.: 78551-34-5

Description

6,6-Dimethylpiperazin-2-one is a chemical compound with the CAS Number: 78551-34-5. It has a molecular weight of 128.17. The IUPAC name for this compound is 6,6-dimethyl-2-piperazinone.

Synthesis Analysis

Recent developments in the synthesis of piperazine derivatives have been reported. The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H12N2O/c1-6(2)4-7-3-5(9)8-6/h7H,3-4H2,1-2H3,(H,8,9). This code provides a unique identifier for the molecular structure of this compound.

Scientific Research Applications

1. Influence on Mammalian Topoisomerase II and DNA Gyrase

Research has shown that the positioning of methyl groups on the C-7 piperazine ring of fluoroquinolones, which includes structures related to 6,6-Dimethylpiperazin-2-one, can significantly influence the potency against mammalian topoisomerase II. These compounds, with specific configurations, were found not to stimulate cleavage at certain drug concentrations, demonstrating a potential for selective targeting in therapeutic applications (Gootz, McGuirk, Moynihan, & Haskell, 1994).

2. Role in CCR1 Antagonism

Dimethylpiperazine derivatives, including those related to this compound, have been identified as CCR1 antagonists, which are useful in the treatment of inflammatory diseases. These compounds demonstrate good receptor affinity and pharmacokinetic properties, indicating their potential in therapeutic interventions (Norman, 2006).

3. Hydrogen Bonding and Basicity in Betaines

N,N'-Dimethylpiperazine betaines, closely related to this compound, show interesting properties in hydrogen bonding and basicity. These compounds have been synthesized and analyzed, providing insights into their potential applications in chemistry and pharmaceuticals (Dega-Szafran, Jaskólski, Kurzyca, Barczyński, & Szafran, 2002).

4. Antibacterial Activity of Piperazine Derivatives

Methylpiperazine and dimethylpiperazine derivatives of chitosan, which are structurally similar to this compound, have been investigated for their antibacterial activity. These derivatives exhibit activity against a range of Gram-positive and Gram-negative bacteria, suggesting their potential application in the development of new antibacterial agents (Másson, Holappa, Hjálmarsdóttir, Rúnarsson, Nevalainen, & Järvinen, 2008).

5. Medical Implant Applications

Piperazine copolymers, including those with structures related to this compound, have been investigated for their potential use in medical implants, particularly for the replacement of the cornea of the eye. Their thermal stability and resistance to UV radiation make them suitable candidates for such applications (Bruck, 1969).

6. Corrosion Inhibition Properties

N-heterocyclic amines, including dimethylpiperazine derivatives, have been studied for their potential as corrosion inhibitors. These compounds have shown efficacy in suppressing both cathodic and anodic processes of iron corrosion, indicating their utility in industrial applications (Babić-Samardžija, Khaled, & Hackerman, 2005).

7. Catalytic Inhibitors of DNA Topoisomerase II

Bis(2,6-dioxopiperazines), which are structurally related to this compound, have been identified as catalytic inhibitors of mammalian DNA topoisomerase II. These compounds are useful for probing the functional aspects of the enzyme and have potential applications in cardiology and oncology (Andoh, 1998).

Safety and Hazards

The safety information for 6,6-Dimethylpiperazin-2-one indicates that it has a GHS07 pictogram, with hazard statements H302, H315, H319, H335. These statements suggest that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods I

Procedure details

Following the general procedure of Example 4 and making non-critical variations, but substituting ethyl chloroacetate (VI) for methyl 2-bromo-4-methylpentanoate (V) and 1,2-diamino-2-methylpropane (VI) for ethylenediamine (VII) there are obtained 5,5-dimethylpiperazinone and 6,6-dimethylpiperazinone.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

A mixture of (2-tert-butoxycarbonylamino-2-methyl-propylamino)-acetic acid methyl ester (compound N, 26.5 g) in DCM (800 mL) was stirred at ambient temperature, TFA (180 mL) was added drop-wise. The mixture was stirred at 30-40° C. for 5 h before it was concentrated in vacuo. The residue was partitioned between dissolved toluene and water. The organic layer was dried over Na2SO4, filtered, and concentrated in vacuo. The residual solid was dissolved in a mixture of ethanol (400 mL) and methanol (90 mL). K2CO3 (207 g) was added and the mixture was refluxed overnight. The mixture was cooled to room temperature. DCM (2500 mL) was added, and the mixture was stirred for 1 hour at ambient temperature. The solid was filtered off, and the filtrate was concentrated in vacuo to afford 6,6-dimethyl-piperazin-2-one (Compound I; 5.85 g) as a white solid sufficiently pure for the next step.